2-(1H-benzimidazol-2-ylthio)-N-(2-methoxyphenyl)propanamide

• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)-N-(2-methoxyphenyl)propanamide
• InChI: InChI=1S/C17H17N3O2S/c1-11(16(21)18-14-9-5-6-10-15(14)22-2)23-17-19-12-7-3-4-8-13(12)20-17/h3-11H,1-2H3,(H,18,21)(H,19,20)
• InChI Key: NZSCDBRKFIYHOM-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC=C1OC)SC2=NC3=CC=CC=C3N2
• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol

Description

2-(1H-Benzimidazol-2-ylthio)-N-(2-methoxyphenyl)propanamide is a compound belonging to the benzimidazole class, which is widely researched for its potential in various fields of chemistry and biology due to the versatile nature of the benzimidazole moiety. While the specific compound has unique properties, research on related benzimidazole derivatives provides insights into synthesis methods, molecular structure, chemical reactions, and physical and chemical properties.

Synthesis Analysis

The synthesis of benzimidazole derivatives often involves condensation reactions, functional group transformations, and the use of specific reagents to introduce or modify the substituent groups on the benzimidazole core. For example, the synthesis of N-[1-(N,N,N′,N′-tetramethylphosphoramidoyl)-1H-benzimidazol-2-yl]-proponimidic ethyl ester involved reactions of N-(1H-benzimidazol-2-yl)-proponimidic acid ethyl ester with N,N,N′,N′-tetramethylchlorophosphoramide, showcasing the complexity and versatility in synthesizing benzimidazole derivatives (Raouafi et al., 2005).

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives, including conformational isomers and crystallographic studies, reveals the arrangement of atoms and the spatial orientation of substituent groups. X-ray diffraction analysis, for example, has been utilized to determine the structure of benzimidazole compounds, providing insights into their conformational stability and potential interaction sites for binding with biological targets (Raouafi et al., 2007).

Chemical Reactions and Properties

Benzimidazole derivatives undergo various chemical reactions, including electrophilic substitution, hydroamination, and coupling reactions. These reactions are crucial for modifying the structure to achieve desired properties or biological activities. The addition-hydroamination reactions of propargyl cyanamides, for example, provide a method to access highly substituted 2-aminoimidazoles, demonstrating the chemical versatility of benzimidazole derivatives (Giles et al., 2009).

Physical Properties Analysis

The physical properties of benzimidazole derivatives, including melting points, solubility, and phase behavior, are influenced by the nature and position of substituent groups. Studies on the mesomorphic properties of benzimidazole derivatives have shown that these compounds can exhibit a wide range of thermal behaviors and phase transitions, depending on their chemical structure (Zhang et al., 2013).